Cas no 2595-05-3 (1,2:5,6-Di-O-isopropylidene-a-D-allofuranose)

1,2:5,6-Di-O-isopropylidene-a-D-allofuranose Properties

Names and Identifiers

• 1,2:5,6-Di-O-isopropylidene-alpha-D-allofuranose
• 1,2:5,6-Di-O-isopropylidene-a-D-allofuranose
• 1,2:5,6-DI-O-ISOPROPYLIDENE-ALPHA-D-ALLOFURANOSIDE
• 1,2:5,6-Di-O-isopropylidene-α-D-allofuranose
• (3aR,5S,6R,6aR)-5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol
• 1,2,
• 1,2﹕5,6-Di-O-isopropylidene-alpha-D-allo-furanose
• 1,2:5,6-Diacetone-D-allofuranose
• 1,2:5,6-Di-O-isoprop
• 1,2:5,6-DI-O-ISOPROPYLIDENE-A-D
• 1,2:5,6-DI-O-ISOPROPYLIDENE-D-ALLOFURANOSE
• Diacetone-D-allofuranose
• Diisopropylideneallofuranose
• Allofuranose, 1,2:5,6-di-O-isopropylidene-, a-D-(7CI,8CI)
• Furo[2,3-d]-1,3-dioxole, a-D-allofuranose deriv.
• (3aR,5S,6R,6aR)-5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• 1,2,5,6-di-o-isopropylidene-alpha-d-allofuranose
• 1,2:5,6-Di-O-isopropylidene-?-D-allofuranose
• KEJGAYKWRDILTF-VVULQXIFSA-N
• BI3857
• AM84846
• 1,2:5,6-bis-O
• D2265
• (3aR,5S,6R,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• DS-0805
• AKOS015924840
• AKOS015919940
• MFCD00135634
• alpha-d-Allofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-
• F12145
• A-D-allofuranose
• 1,2:5,6-Di-O-isopropylidene-
• 2595-05-3
• 1,2:5,6-Di-O-isopropylidene-alpha-D-allofuranose, 98%
• CS-W008335
• SCHEMBL210131
• (3aR,5S,6R,6aR)-5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[3,2-d][1,3]dioxol-6-ol
• (3aR,5S,6R,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol
• (3aR,5S,6R,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• +Expand

• MDL： MFCD00135634
• InChIKey： KEJGAYKWRDILTF-VVULQXIFSA-N
• Inchi： 1S/C12H20O6/c1-11(2)14-5-6(16-11)8-7(13)9-10(15-8)18-12(3,4)17-9/h6-10,13H,5H2,1-4H3/t6-,7-,8-,9-,10-/m1/s1
• SMILES： O1[C@@]2([H])[C@@]([H])([C@@]([H])([C@@]1([H])[C@@]1([H])C([H])([H])OC(C([H])([H])[H])(C([H])([H])[H])O1)O[H])OC(C([H])([H])[H])(C([H])([H])[H])O2
• BRN： 1345413

Computed Properties

• Exact Mass: 260.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 260.125988
• Heavy Atom Count: 18
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 0.37520
• PSA: 66.38000
• Refractive Index: 36.5 ° (C=1, CHCl3)
• Boiling Point: 362.8℃ at 760 mmHg
• Melting Point: 74.0 to 77.0 deg-C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 173.2℃
• Solubility: Acetonitrile (Slightly), Chloroform (Slightly), Methanol (Sligjhtly)
• Color/Form: White crystalline powder
• Stability/Shelf Life: Acid Sensitive
• Solubility: Not available
• Specific Rotation: 37.5 º (c=1,chloroform)
• Density: 1.2377 (rough estimate)

1,2:5,6-Di-O-isopropylidene-a-D-allofuranose Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：<0°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

1,2:5,6-Di-O-isopropylidene-a-D-allofuranose Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%